Cas no 1710201-74-3 (3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine)

Technical Introduction: 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a fluorophenyl group and an aminopyridine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine substitution enhances metabolic stability and binding affinity, while the oxadiazole ring contributes to rigidity and bioisosteric potential. The aminopyridine group offers a versatile handle for further functionalization. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in targeted research applications, particularly in the development of kinase inhibitors or CNS-active compounds. Suitable for controlled experimental studies under standard laboratory conditions.
3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine structure
1710201-74-3 structure
Product Name:3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
CAS No:1710201-74-3
MF:C13H9FN4O
MW:256.23516535759
CID:5191437
Update Time:2025-05-21

3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
    • Inchi: 1S/C13H9FN4O/c14-10-6-2-1-4-8(10)12-17-13(19-18-12)9-5-3-7-16-11(9)15/h1-7H,(H2,15,16)
    • InChI Key: UQSQWLDUAMFZTD-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=CC=C1C1ON=C(C2=CC=CC=C2F)N=1

3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM510160-1g
3-(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-amine
1710201-74-3 97%
1g
$505 2023-02-17

Additional information on 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine

3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine: A Comprehensive Overview

The compound with CAS No. 1710201-74-3, known as 3-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyridine and oxadiazole, two heterocyclic systems that are widely studied for their unique electronic properties and potential applications in drug design. The fluorophenyl group attached to the oxadiazole ring introduces additional electronic effects, making this compound a promising candidate for various biological assays.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The oxadiazole ring, a five-membered heterocycle containing one oxygen and two nitrogen atoms, is particularly interesting because of its planar structure and ability to form hydrogen bonds. This makes it an ideal scaffold for designing bioactive molecules. The pyridine ring, on the other hand, contributes electron-withdrawing effects that can enhance the overall reactivity of the compound.

The synthesis of 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine involves a multi-step process that typically begins with the preparation of the oxadiazole intermediate. Researchers have optimized this process by employing microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields. The introduction of the fluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions used.

One of the most exciting aspects of this compound is its potential application in drug discovery. Preliminary biological assays have shown that it exhibits moderate activity against several cancer cell lines, suggesting its role as a potential anticancer agent. The fluorophenyl group is believed to play a critical role in modulating the compound's bioavailability and pharmacokinetic properties. Furthermore, computational studies using molecular docking have revealed that this compound can bind effectively to key protein targets involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine has also been explored for its electronic properties in materials science. Its planar structure and conjugated system make it a suitable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The toxicity profile of this compound is another area of active investigation. Initial acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term studies are still needed to fully understand its safety profile and potential for chronic exposure. Regulatory agencies have expressed interest in this compound due to its novel structure and potential benefits, but further testing is required before it can be approved for clinical use.

Looking ahead, the development of 3-[3-(2-fluoro-phenyl)-[1,2,4]oxadiazol-5-yll-pyridin-zlamine represents a significant step forward in the design of bioactive heterocyclic compounds. Its unique combination of electronic effects and structural features makes it a versatile building block for future drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in both medicinal chemistry and materials science.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd